Cas no 813463-01-3 (PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE)

• Product name: PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE
• CAS No: 813463-01-3
• MF: C₂₀H₂₆N₃S+^.I-
• MW: 467.41
• CID: 3489560
• PubChem ID: 11328815

PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE Chemical and Physical Properties

Names and Identifiers

• PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE
• 3-(Dimethylamino)-7-(dipropylamino)phenothiazin-5-ium iodide
• 813463-01-3
• SCHEMBL1470285
• YTMGPZOGJXDEOK-UHFFFAOYSA-M

• Inchi： InChI=1S/C20H26N3S.HI/c1-5-11-23(12-6-2)16-8-10-18-20(14-16)24-19-13-15(22(3)4)7-9-17(19)21-18;/h7-10,13-14H,5-6,11-12H2,1-4H3;1H/q+1;/p-1
• InChI Key： YTMGPZOGJXDEOK-UHFFFAOYSA-M

Computed Properties

• Exact Mass: 467.08922Da
• Monoisotopic Mass: 467.08922Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.9Ų